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Compound of Interest

Compound Name: 1-Bromo-3-chlorobenzene

Cat. No.: B044181 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-3-chlorobenzene
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 1-
Bromo-3-chlorobenzene (CAS No. 108-37-2). Adherence to these procedures is essential for

ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Bromo-3-chlorobenzene is a hazardous substance that can cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[1] Proper personal protective equipment is

mandatory to prevent exposure.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specific Requirements Rationale

Eye and Face Protection

Chemical splash goggles

conforming to EN166 or

NIOSH approved. A face shield

should be worn over goggles if

there is a risk of splashing.[2]

Protects against splashes and

vapors that can cause serious

eye damage.

Hand Protection

Chemically resistant gloves.

Based on data for similar

halogenated aromatic

compounds, Viton®, Butyl

rubber, or heavy-duty Nitrile

gloves are recommended for

prolonged contact. For

incidental contact, disposable

nitrile gloves may be used but

must be changed immediately

upon contamination.[3][4]

Prevents skin contact, which

can cause irritation.[1]

Body Protection

A flame-resistant lab coat, fully

buttoned with long sleeves.

Long pants and closed-toe,

closed-heel shoes are

mandatory. For larger

quantities or increased splash

potential, a chemical-resistant

apron or suit is recommended.

[3]

Protects skin from accidental

exposure.

Respiratory Protection

All handling must be

conducted in a well-ventilated

chemical fume hood.[5] If

ventilation is insufficient, a

NIOSH/MSHA-approved

respirator with an organic

vapor cartridge is required.[6]

Prevents inhalation of vapors

which may cause respiratory

tract irritation.[1]
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Quantitative Safety Data
At present, specific occupational exposure limit values for 1-Bromo-3-chlorobenzene are not

established.[7] Therefore, it is crucial to handle this chemical with a high degree of caution and

always within a functioning chemical fume hood to minimize inhalation exposure.

Table 2: Glove Compatibility and Breakthrough Time Estimates*

Glove Material Breakthrough Time Degradation Recommendation

Viton® > 8 hours Excellent
Recommended for

prolonged contact

Butyl Rubber > 8 hours Excellent
Recommended for

prolonged contact

Nitrile Rubber > 4 hours Good
Suitable for moderate-

duration tasks

Neoprene 1 - 4 hours Fair

Suitable for short-

duration tasks with no

direct immersion

Natural Rubber/Latex < 1 hour Poor Not Recommended

PVC (Polyvinyl

Chloride)
< 1 hour Poor Not Recommended

*Disclaimer: Specific breakthrough time data for 1-Bromo-3-chlorobenzene is limited. The

data above is extrapolated from information on structurally similar chemicals like

chlorobenzene and general chemical resistance guides.[4][8] Always consult the glove

manufacturer's specific chemical resistance data. For incidental splashes, immediately remove

and properly dispose of the contaminated gloves.

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and compliance. The

following workflow outlines the necessary steps.
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Safe Handling Workflow for 1-Bromo-3-chlorobenzene

Preparation

Chemical Handling (Inside Fume Hood)

Decontamination & Waste Collection

Disposal

Verify Fume Hood Function

Locate Emergency Equipment
(Eyewash, Safety Shower, Spill Kit)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weighing and Transferring

Performing Reaction

Clean Glassware and Work Area

Segregate Halogenated Waste

Store Waste in a Labeled, Sealed Container
in a Satellite Accumulation Area

Arrange for Professional Disposal
(Chemical Incineration)

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of 1-Bromo-3-chlorobenzene.
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Disposal Protocol:

Waste Characterization: 1-Bromo-3-chlorobenzene and any materials contaminated with it

should be treated as hazardous waste.

Waste Segregation: All waste containing this chemical must be segregated as halogenated

organic waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Disposal Method: The recommended method of disposal is incineration in a chemical

incinerator equipped with an afterburner and scrubber.[5] All disposal practices must be in

strict compliance with local, state, and federal regulations. Do not dispose of down the drain.

[9]

Empty Containers: Do not reuse empty containers. They should be disposed of as unused

product in accordance with approved waste disposal practices.

Logical Relationship of Safety Measures
Understanding the connection between the inherent hazards of 1-Bromo-3-chlorobenzene
and the required safety measures is crucial for fostering a strong safety culture.
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Hazard, PPE, and Safety Measure Relationship

Hazards of 1-Bromo-3-chlorobenzene

Required Personal Protective Equipment

Safety Measures

Skin Irritation

Chemical Resistant Gloves Lab Coat / Apron

Serious Eye Irritation

Splash Goggles / Face Shield

Respiratory Irritation

Organic Vapor Respirator

Avoid Skin and Eye Contact Handle in Fume Hood

Proper Disposal of Halogenated Waste

Click to download full resolution via product page

Caption: Logical connections between hazards, PPE, and safety protocols.

By implementing these safety protocols and utilizing the recommended personal protective

equipment, researchers can significantly mitigate the risks associated with handling 1-Bromo-
3-chlorobenzene. Always refer to the most current Safety Data Sheet (SDS) for this chemical

before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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